Cas no 168629-64-9 (tert-butyl 2-bromopyridine-3-carboxylate)

• Product Name: tert-butyl 2-bromopyridine-3-carboxylate
• CAS No: 168629-64-9
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• MDL: MFCD07367920
• CID: 111096
• Update Time: 2025-04-18

tert-butyl 2-bromopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-bromonicotinate
• 3-Pyridinecarboxylicacid, 2-bromo-, 1,1-dimethylethyl ester
• tert-butyl 2-bromopyridine-3-carboxylate
• TERT-BUTYL-2-BROMONICTINATE
• TERT-BUTYL-2-BROMONICOTINATE
• TRET-BUTYL 2-BROMONICOTINATE
• AB31411
• ST2407642

• MDL： MFCD07367920
• Inchi： 1S/C10H12BrNO2/c1-10(2,3)14-9(13)7-5-4-6-12-8(7)11/h4-6H,1-3H3
• InChI Key： OUJNDKUAPNBGCN-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 257.00516
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Topological Polar Surface Area: 39.2

Experimental Properties

• PSA: 39.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids